Cas no 2097904-20-4 (2-(morpholine-4-sulfonyl)-2,3-dihydro-1H-isoindole)

• Product Name: 2-(morpholine-4-sulfonyl)-2,3-dihydro-1H-isoindole
• CAS No: 2097904-20-4
• MF: C₁₂H₁₆N₂O₃S
• MW: 268.332041740417
• CID: 5916149
• PubChem ID: 126851080
• Update Time: 2025-05-24

2-(morpholine-4-sulfonyl)-2,3-dihydro-1H-isoindole Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole, 2,3-dihydro-2-(4-morpholinylsulfonyl)-
• AKOS032466605
• F6543-8727
• 2097904-20-4
• 4-(1,3-dihydroisoindol-2-ylsulfonyl)morpholine
• 2-(morpholine-4-sulfonyl)-2,3-dihydro-1H-isoindole

• Inchi： 1S/C12H16N2O3S/c15-18(16,13-5-7-17-8-6-13)14-9-11-3-1-2-4-12(11)10-14/h1-4H,5-10H2
• InChI Key： AYIXDLXJFMZAAZ-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2)CN1S(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 268.08816355g/mol
• Monoisotopic Mass: 268.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 450.8±45.0 °C(Predicted)
• pka: -4.66±0.20(Predicted)

Additional information on 2-(morpholine-4-sulfonyl)-2,3-dihydro-1H-isoindole

Recent Advances in the Study of 2-(Morpholine-4-sulfonyl)-2,3-dihydro-1H-isoindole (CAS: 2097904-20-4)

2-(Morpholine-4-sulfonyl)-2,3-dihydro-1H-isoindole (CAS: 2097904-20-4) is a novel small-molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique morpholine-sulfonyl-isoindole scaffold, has demonstrated promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. Recent studies have explored its pharmacological properties, synthetic pathways, and biological activities, positioning it as a valuable candidate for further drug development.

The synthesis of 2-(morpholine-4-sulfonyl)-2,3-dihydro-1H-isoindole has been optimized to achieve high yields and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The researchers employed a multi-step synthetic route involving the sulfonylation of 2,3-dihydro-1H-isoindole with morpholine-4-sulfonyl chloride, followed by purification via column chromatography. The compound's structural integrity was confirmed using NMR spectroscopy and high-resolution mass spectrometry (HRMS), ensuring its suitability for subsequent biological evaluations.

In vitro studies have revealed that 2-(morpholine-4-sulfonyl)-2,3-dihydro-1H-isoindole exhibits potent inhibitory activity against several kinases, including PI3K and mTOR, which are critical targets in cancer therapy. A 2024 study published in Bioorganic & Medicinal Chemistry Letters demonstrated that the compound effectively suppresses the proliferation of breast cancer cell lines (MCF-7 and MDA-MB-231) at low micromolar concentrations. Mechanistic studies indicated that the compound induces apoptosis and cell cycle arrest, highlighting its potential as an anticancer agent.

Beyond oncology, recent research has explored the compound's applications in neurodegenerative diseases. A preprint article from early 2024 suggested that 2-(morpholine-4-sulfonyl)-2,3-dihydro-1H-isoindole may modulate tau protein aggregation, a hallmark of Alzheimer's disease. The compound's ability to cross the blood-brain barrier (BBB) was confirmed in rodent models, further supporting its therapeutic potential in central nervous system (CNS) disorders.

Despite these promising findings, challenges remain in the clinical translation of 2-(morpholine-4-sulfonyl)-2,3-dihydro-1H-isoindole. Pharmacokinetic studies have identified moderate metabolic stability and variable oral bioavailability, necessitating further structural optimization. Current efforts are focused on derivatization to improve its drug-like properties while retaining its biological activity. Collaborative research between academic institutions and pharmaceutical companies is underway to advance this compound into preclinical development.

In conclusion, 2-(morpholine-4-sulfonyl)-2,3-dihydro-1H-isoindole (CAS: 2097904-20-4) represents a compelling example of how innovative chemical scaffolds can address unmet medical needs. Its multifaceted biological activities and ongoing optimization efforts underscore its potential to become a cornerstone in future drug discovery programs. Continued research will be essential to fully elucidate its therapeutic mechanisms and clinical applicability.